3-{[(4-fluorophenyl)sulfanyl]methyl}-2,3-dihydroimidazo[2,1-b]quinazolin-5(1H)-one

• IUPAC Name: 3-[(4-fluorophenyl)sulfanylmethyl]-2,3-dihydro-1H-imidazo[2,1-b]quinazolin-5-one
• InChI: InChI=1S/C17H14FN3OS/c18-11-5-7-13(8-6-11)23-10-12-9-19-17-20-15-4-2-1-3-14(15)16(22)21(12)17/h1-8,12H,9-10H2,(H,19,20)
• InChI Key: UARZRYIDZABYOF-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=O)C3=CC=CC=C3N=C2N1)CSC4=CC=C(C=C4)F
• Molecular Formula: C17H14FN3OS
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound is not explicitly mentioned in the search results. Therefore, a detailed synthesis analysis cannot be provided at this time.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not mentioned in the search results. Therefore, a detailed chemical reactions analysis cannot be provided at this time.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the search results. Therefore, a detailed analysis of its physical and chemical properties cannot be provided at this time.

Scientific Research Applications

• Synthesis and Structural Analysis : A derivative of the compound was synthesized and analyzed for its structure and properties. This included Raman analysis, crystal structure determination, and Hirshfeld surface analysis. The process involved a sulphur arylation reaction, and the compound exhibited interesting structural characteristics like a monoclinic system and specific unit parameters (Geesi et al., 2020).

• Antibacterial Evaluation : Another study focused on the antibacterial properties of a similar derivative. It was synthesized using the S-arylation method and then assessed against various bacterial strains. This study not only synthesized the compound but also provided insights into its potential antibacterial applications (Geesi, 2020).

• Antimicrobial Activities : A different derivative was created and tested for its antimicrobial activities. This involved synthesizing thiosemicarbazide derivatives and assessing their effects against selective gram-positive and gram-negative bacteria. This study provided a broad view of the antimicrobial potential of these compounds (Alagarsamy et al., 2016).

• Antitumor Activities : The potential antitumor properties of benzimidazole-quinazoline hybrids were examined. This research synthesized novel regioisomeric hybrids and tested them for in vitro antitumor activities against a panel of tumor cell lines. The study highlighted the promise of these compounds in cancer treatment (Sharma et al., 2013).

• Antiviral Activities : Novel derivatives were synthesized and evaluated for their antiviral properties against various respiratory and biodefense viruses. This study explored the potential of these compounds as antiviral agents, highlighting their significance in the field of antiviral research (Selvam et al., 2007).

• Antifungal Activity : Some derivatives were also studied for their antifungal activities. This involved treating certain quinazolin-4-ones with nitrofurfural diacetate and testing their efficacy against various fungi (Shivan & Holla, 2011).

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. Therefore, a detailed analysis of its mechanism of action cannot be provided at this time.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. Therefore, a detailed analysis of its safety and hazards cannot be provided at this time.

Future Directions

The future directions for the research and application of this compound are not mentioned in the search results. Therefore, a detailed analysis of its future directions cannot be provided at this time.